(2-Methyl-[1,1'-biphenyl]-3-yl)boronic acid

• CAS RN: 1899060-83-3
• Molecular Formula: C13H13BO2
• Molecular Weight: 212.05 g/mol
• IUPAC Name: (2-methyl-3-phenylphenyl)boronic acid
• InChI: InChI=1S/C13H13BO2/c1-10-12(11-6-3-2-4-7-11)8-5-9-13(10)14(15)16/h2-9,15-16H,1H3
• InChI Key: ZIMOLYFKVZKGNF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=CC=C1)C2=CC=CC=C2)C)(O)O

Description

The compound “{2-methyl-[1,1’-biphenyl]-3-yl}boronic acid” is a type of boronic acid derivative. Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two carbon atoms. They are known for their versatility in various chemical reactions, particularly in the Suzuki-Miyaura coupling.

Scientific Research Applications

MBBA has a variety of applications in scientific research. It has been used in a wide range of laboratory experiments, such as the synthesis of other organic compounds, the preparation of catalysts, and the synthesis of pharmaceuticals. MBBA has also been used in the study of enzyme inhibition, drug metabolism, and protein-ligand interactions. It has also been used in the study of biological systems, such as cell signaling pathways, protein folding, and gene regulation.

Mechanism of Action

Target of Action

Boronic acids, including this compound, are often used in the suzuki-miyaura cross-coupling reactions . These reactions are a type of palladium-catalyzed carbon-carbon bond forming reactions, and the targets are typically various organic compounds.

Mode of Action

Boronic acids are known to participate in the suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, forming a new carbon-carbon bond with an organohalide in the presence of a palladium catalyst.

Biochemical Pathways

Boronic acids are known to be involved in various chemical reactions, including the suzuki-miyaura cross-coupling . These reactions can lead to the synthesis of various organic compounds, potentially affecting multiple biochemical pathways.

Pharmacokinetics

It’s worth noting that the stability of boronic acids and their esters can be influenced by ph . This could potentially affect the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Result of Action

As a participant in the suzuki-miyaura cross-coupling reactions , this compound can contribute to the synthesis of various organic compounds. The resulting compounds could have various effects depending on their structure and properties.

Action Environment

The action of {2-methyl-[1,1’-biphenyl]-3-yl}boronic acid can be influenced by environmental factors such as pH. For instance, the hydrolysis of boronic acids and their esters is known to be influenced by pH, with the rate of reaction considerably accelerated at physiological pH . This could potentially influence the compound’s action, efficacy, and stability.

Advantages and Limitations for Lab Experiments

MBBA has several advantages for laboratory experiments. It is easy to synthesize and purify, and is relatively inexpensive. It has also been found to be stable in a variety of solvents, making it ideal for a wide range of laboratory experiments. However, MBBA is not without its limitations. It is not soluble in water, so it must be dissolved in an organic solvent for use in experiments. In addition, it is not very soluble in organic solvents, so it must be used in small amounts.

Future Directions

The potential future directions for MBBA research are numerous. It could be used to study the mechanisms of enzyme inhibition, drug metabolism, and protein-ligand interactions. It could also be used to study the effects of hormones on the body, as well as the effects of environmental pollutants on biological systems. Additionally, MBBA could be used to develop new pharmaceuticals and catalysts for use in a variety of laboratory experiments.

Synthesis Methods

The synthesis of MBBA is a two-step process. First, 2-methyl-1,1'-biphenyl is reacted with boronic acid in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The reaction is catalyzed by a palladium complex and the product is a boronic ester. The second step involves the hydrolysis of the boronic ester in an aqueous solution of sodium hydroxide. The resulting product is MBBA, which is then purified by recrystallization.